Cas no 848369-61-9 (3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 848369-61-9
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 3108412
• PubChem ID: 4962758
• Update Time: 2025-05-19

3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-3,7-dihydro-1H-purine-2,6-dione
• 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)purine-2,6-dione
• G26588
• CS-0234215
• EN300-13971
• AKOS030664441
• 848369-61-9
• Z94598641

• Inchi： 1S/C15H23ClN4O2/c1-4-5-7-20-13-12(14(21)18-15(20)22)19(8-6-10(2)3)11(9-16)17-13/h10H,4-9H2,1-3H3,(H,18,21,22)
• InChI Key： JFRPUQZLUUZJMW-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(NC(N2CCCC)=O)=O)N1CCC(C)C

Computed Properties

• Exact Mass: 326.1509537Da
• Monoisotopic Mass: 326.1509537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 848369-61-9 and Product Name: 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound identified by the CAS number 848369-61-9 and the product name 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the purine derivatives class, which has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique structural features of this molecule make it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure is the purine scaffold, a heterocyclic aromatic compound that serves as a fundamental building block in numerous bioactive molecules. The presence of multiple substituents, including 3-butyl, 8-(chloromethyl), and 7-(3-methylbutyl) groups, introduces specific chemical functionalities that can modulate the biological activity of the molecule. These substituents not only enhance the compound's solubility and bioavailability but also contribute to its interactions with biological targets.

Recent research in the field of purine derivatives has highlighted their role in modulating enzyme activity and cellular signaling pathways. Specifically, compounds with similar structural motifs have been investigated for their potential in treating inflammatory diseases, cancer, and neurological disorders. The 2,3,6,7-tetrahydro-1H-purine-2,6-dione moiety is particularly interesting as it provides a framework for further chemical modifications that can fine-tune the pharmacological properties of the molecule.

In terms of synthetic chemistry, the preparation of 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic synthesis techniques. The introduction of the chloromethyl group at the 8-position is a critical step that enables further functionalization through nucleophilic substitution reactions. This strategy allows for the attachment of various bioactive groups, such as amino acids or sugars, which can enhance the compound's therapeutic efficacy.

The 3-butyl and 7-(3-methylbutyl) substituents contribute to the steric bulk of the molecule, which can influence its binding affinity to biological targets. By carefully optimizing these substituents, researchers can achieve higher selectivity and potency in drug candidates. Additionally, the tetrahydro-purine ring system enhances metabolic stability by reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of structural features from natural purines and synthetic modifications opens up avenues for developing novel therapeutic agents. For instance, studies have shown that purine derivatives can act as inhibitors or activators of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The unique chemical profile of 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione positions it as a valuable scaffold for further exploration.

Moreover, advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level. This approach has been instrumental in optimizing lead compounds for clinical trials by minimizing off-target effects and maximizing therapeutic benefits.

The pharmaceutical industry has increasingly recognized the importance of purine derivatives due to their broad spectrum of biological activities. Researchers are actively exploring new synthetic routes to improve yields and purity while maintaining or enhancing pharmacological properties. The development of innovative methodologies for functionalizing purine scaffolds has been a focal point in recent scientific literature.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like 3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exemplify how structural innovation can lead to breakthroughs in medicine. By leveraging cutting-edge synthetic chemistry and biophysical techniques, scientists are paving the way for next-generation therapeutics that address complex diseases more effectively than ever before.

In conclusion,848369-61-9 represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The ongoing research into this compound and its derivatives underscores the importance of purine-based molecules in modern drug development. As scientific knowledge advances and new technologies emerge,3-butyl-8-(chloromethyl)-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione continues to be a cornerstone in efforts to combat various diseases through innovative molecular design.